molecular formula C12H21NO3 B6236691 tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate CAS No. 1482094-97-2

tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate

Cat. No. B6236691
CAS RN: 1482094-97-2
M. Wt: 227.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate (TBONC) is an organic compound that has been studied for its potential applications in organic synthesis and scientific research. TBONC is a highly versatile and reactive compound that has been used in a variety of organic synthesis reactions, and has also been studied for its potential applications in scientific research.

Mechanism of Action

Tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate is a highly reactive compound that can undergo a variety of chemical reactions, such as oxidation, reduction, hydrolysis, and cyclization. tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate can also undergo a variety of enzymatic reactions, such as proteolysis and glycosylation. These reactions can be used to synthesize complex molecules with specific properties.
Biochemical and Physiological Effects
tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria, and has also been studied for its potential anti-inflammatory and anti-cancer effects. tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate has also been studied for its potential effects on the cardiovascular system, and has been shown to have a positive effect on lipid metabolism.

Advantages and Limitations for Lab Experiments

Tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be used in a variety of reactions. tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate is also highly reactive, which allows for the synthesis of complex molecules with specific properties. However, tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate is a highly reactive compound and can be difficult to handle in certain laboratory conditions. It is also a relatively expensive compound, which may limit its use in some experiments.

Future Directions

There are several potential future directions for the use of tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate in scientific research. One potential direction is the use of tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate in drug discovery. tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate could be used as a chiral ligand in asymmetric catalysis to synthesize biologically active molecules, such as antimicrobial agents. Another potential direction is the use of tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate in the synthesis of complex molecules with specific properties. Finally, tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate could be used in the study of the biochemical and physiological effects of organic compounds, such as its potential anti-inflammatory and anti-cancer effects.

Synthesis Methods

Tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate can be synthesized via a multi-step synthesis process. The first step involves the formation of a chiral oxazolidinone intermediate, which is then followed by a protection step, an oxidation step, and a cyclization step. The final product is a chiral tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate (tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate). The synthesis process is relatively simple and can be completed in a few hours.

Scientific Research Applications

Tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate has been studied for its potential applications in scientific research. It has been used as a chiral building block in the synthesis of complex molecules, and has also been used as a chiral ligand in asymmetric catalysis. tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate has also been used in the synthesis of biologically active molecules, such as antimicrobial agents, and has also been studied for its potential applications in drug discovery.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate involves the reaction of tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate with appropriate reagents to form the desired compound.", "Starting Materials": [ "tert-butylamine", "5-hydroxy-2-pentanone", "2-bromoacetic acid", "triethylamine", "dichloromethane", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: tert-butylamine is reacted with 5-hydroxy-2-pentanone in the presence of triethylamine and dichloromethane to form tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate.", "Step 2: 2-bromoacetic acid is reacted with tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate in the presence of triethylamine and dichloromethane to form tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate 2-bromoacetate.", "Step 3: tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate 2-bromoacetate is treated with sodium bicarbonate and water to remove the bromine atom and form tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate.", "Step 4: The product is purified by extraction with dichloromethane, washing with sodium bicarbonate and water, and drying over sodium chloride." ] }

CAS RN

1482094-97-2

Product Name

tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate

Molecular Formula

C12H21NO3

Molecular Weight

227.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.